2-chloro-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)benzamide

• Molecular Formula: C26H24ClN3O2
• Molecular Weight: 445.9 g/mol
• IUPAC Name: 2-chloro-N-[4-[4-[(E)-3-phenylprop-2-enoyl]piperazin-1-yl]phenyl]benzamide
• InChI: InChI=1S/C26H24ClN3O2/c27-24-9-5-4-8-23(24)26(32)28-21-11-13-22(14-12-21)29-16-18-30(19-17-29)25(31)15-10-20-6-2-1-3-7-20/h1-15H,16-19H2,(H,28,32)/b15-10+
• InChI Key: CFYJMTANOLXFMY-XNTDXEJSSA-N
• Isomeric SMILES: C1CN(CCN1C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3Cl)C(=O)/C=C/C4=CC=CC=C4
• SMILES: C1CN(CCN1C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3Cl)C(=O)C=CC4=CC=CC=C4

Description

2-chloro-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)benzamide, also known as MLN8054, is a small molecule inhibitor that targets the Aurora A kinase enzyme. Aurora A is involved in cell division and is overexpressed in various types of cancer, making it an attractive target for cancer therapy.

Mechanism of Action

2-chloro-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)benzamide targets the Aurora A kinase enzyme, which is involved in cell division and is overexpressed in various types of cancer. By inhibiting Aurora A, 2-chloro-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)benzamide disrupts cell division and induces cell death in cancer cells. In addition, 2-chloro-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)benzamide has been shown to inhibit angiogenesis, the process by which new blood vessels are formed to supply nutrients to tumors.
Biochemical and Physiological Effects
2-chloro-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)benzamide has been shown to induce cell cycle arrest and apoptosis in cancer cells. In addition, it has been shown to inhibit tumor growth and angiogenesis in preclinical models. However, 2-chloro-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)benzamide may also have off-target effects on other kinases, leading to potential side effects.

Advantages and Limitations for Lab Experiments

2-chloro-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)benzamide is a potent and selective inhibitor of Aurora A kinase, making it a valuable tool for studying the role of Aurora A in cancer and other diseases. However, 2-chloro-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)benzamide may have off-target effects on other kinases, which should be taken into consideration when interpreting experimental results.

Future Directions

For 2-chloro-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)benzamide research include investigating its potential as a combination therapy with other cancer treatments, as well as exploring its efficacy in other cancer types. In addition, further research is needed to better understand the off-target effects of 2-chloro-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)benzamide and to develop more selective Aurora A kinase inhibitors.

Synthesis Methods

The synthesis of 2-chloro-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)benzamide involves multiple steps, starting with the reaction of 4-chloro-2-nitroaniline with 4-aminophenylpiperazine to form 2-(4-(4-aminophenyl)piperazin-1-yl)-4-chloronitrobenzene. This intermediate is then reduced to 2-(4-(4-aminophenyl)piperazin-1-yl)-4-chloroaniline, which is further reacted with 4-(2-bromoacetyl)phenylboronic acid to form 2-chloro-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)benzamide.

Scientific Research Applications

2-chloro-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)benzamide has been extensively studied in preclinical and clinical settings as a potential cancer therapeutic. It has shown promising results in inhibiting tumor growth in various cancer types, including breast, lung, and colon cancer. In addition, 2-chloro-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)benzamide has been shown to enhance the efficacy of other cancer therapies, such as radiation and chemotherapy.